![molecular formula C10H17N3O2 B2555438 5-[(Diethylamino)methyl]furan-2-carbohydrazide CAS No. 91141-17-2](/img/structure/B2555438.png)
5-[(Diethylamino)methyl]furan-2-carbohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“5-[(Diethylamino)methyl]furan-2-carbohydrazide” is a chemical compound with the molecular formula C10H17N3O2 . It has a molecular weight of 211.26 . It is a powder at room temperature .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C8H13N3O2/c1-11(2)5-6-3-4-7(13-6)8(12)10-9/h3-4H,5,9H2,1-2H3,(H,10,12) . This indicates the presence of a furan ring with a diethylamino methyl group and a carbohydrazide group attached to it.
Physical And Chemical Properties Analysis
Scientific Research Applications
Synthesis and Characterization
Research on 5-[(Diethylamino)methyl]furan-2-carbohydrazide has primarily focused on its synthesis and characterization. The compound serves as a precursor in the synthesis of a variety of derivatives with potential biological activities. Notably, studies have detailed the synthesis of 1,2,4-triazole derivatives and 1,3,4-oxadiazole derivatives starting from furan-2-carbohydrazide. These derivatives were synthesized through a series of reactions involving the compound and were characterized using analytical and spectral data. Their antibacterial and antifungal activities were also assessed, indicating their potential in medicinal applications (Singala et al., 2018), (Darshansinh et al., 2018).
Chemical Reactions and Properties
The compound has been studied for its chemical properties and reactions. For example, a study explored the synthesis of new methyl 5-aryl-1-(furan-2-carbonyl)-1H-pyrazole-3-carboxylates through decyclization reactions involving furan-2-carbohydrazide derivatives. The structures of these compounds were confirmed using 1H NMR spectroscopy, IR spectrometry, and elemental analysis methods. Additionally, the analgesic activity of some obtained compounds was investigated, demonstrating its potential in pharmacological applications (Igidov et al., 2022).
Antimicrobial and Antioxidant Activities
Several studies have been conducted on the antimicrobial and antioxidant activities of derivatives synthesized from furan-2-carbohydrazide. These studies involve the synthesis of Schiff bases and other derivatives, followed by testing their antimicrobial and antioxidant properties against various microorganisms. The results suggest that these compounds, related to this compound, show promising biological activities and could be further explored for potential therapeutic applications (Devi et al., 2010).
Structural Studies
The compound has also been a subject in structural studies. For instance, crystallographic studies have been conducted to determine the structure and conformations of furan-2-carbohydrazide derivatives. These studies provide detailed insights into the molecular geometry and interactions of these compounds, which are crucial for understanding their chemical behavior and potential in various applications (SYLLA-GUEYE et al., 2020).
Safety and Hazards
properties
IUPAC Name |
5-(diethylaminomethyl)furan-2-carbohydrazide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H17N3O2/c1-3-13(4-2)7-8-5-6-9(15-8)10(14)12-11/h5-6H,3-4,7,11H2,1-2H3,(H,12,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NQHJOYUACLKLTG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)CC1=CC=C(O1)C(=O)NN |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.